Cas no 2171880-83-2 (3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid)

• Product Name: 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid
• CAS No: 2171880-83-2
• MF: C₃₂H₂₇FN₂O₅
• MW: 538.565592050552
• CID: 6455631
• PubChem ID: 165819489
• Update Time: 2025-06-08

3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid
• 2171880-83-2
• EN300-1545194
• 3-{N-benzyl-1-[5-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-2-fluorophenyl]formamido}propanoic acid

• Inchi： 1S/C32H27FN2O5/c33-29-15-14-22(18-27(29)31(38)35(17-16-30(36)37)19-21-8-2-1-3-9-21)34-32(39)40-20-28-25-12-6-4-10-23(25)24-11-5-7-13-26(24)28/h1-15,18,28H,16-17,19-20H2,(H,34,39)(H,36,37)
• InChI Key： HPHAPJJOSIPTSI-UHFFFAOYSA-N
• SMILES： FC1C=CC(=CC=1C(N(CCC(=O)O)CC1C=CC=CC=1)=O)NC(=O)OCC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 538.19040013g/mol
• Monoisotopic Mass: 538.19040013g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 40
• Rotatable Bond Count: 10
• Complexity: 857
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.2
• Topological Polar Surface Area: 95.9Ų

Additional information on 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid

Introduction to 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid (CAS No. 2171880-83-2)

3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid (CAS No. 2171880-83-2) is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and drug discovery. This compound, characterized by its intricate molecular structure, represents a convergence of advanced synthetic methodologies and biological activity modulation. Its unique chemical framework, featuring a benzyl-substituted formamido group linked to a fluorophenyl moiety, makes it a promising candidate for further exploration in medicinal chemistry.

The core structure of this compound incorporates several key functional groups that contribute to its potential pharmacological properties. The presence of a fluorine atom at the 2-position of the phenyl ring introduces electronic and steric effects that can influence binding affinity and metabolic stability. Additionally, the N-benzyl group and the 9H-fluoren-9-ylmethoxycarbonyl moiety enhance the compound's solubility and stability, which are critical factors in drug formulation and delivery. These features collectively position this molecule as an attractive scaffold for developing novel therapeutic agents.

Recent advancements in computational chemistry and high-throughput screening have enabled researchers to systematically evaluate the biological activity of such complex molecules. The fluorinated aromatic ring in this compound has been shown to exhibit potent interactions with various biological targets, including enzymes and receptors involved in critical metabolic pathways. Preliminary studies suggest that derivatives of this scaffold may possess antimicrobial, anti-inflammatory, and even anticancer properties, making it a valuable asset in the quest for new drug candidates.

The synthesis of 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid involves multi-step organic reactions that require precise control over reaction conditions and reagent selection. The incorporation of the fluorenylmethoxycarbonyl group serves as a protecting group for the amine functionality, ensuring selective modification at other positions in the molecule. This synthetic approach exemplifies the sophistication of modern pharmaceutical chemistry, where complex molecular architectures are assembled with high fidelity.

In the context of drug development, the benzyl formamido moiety plays a crucial role in modulating pharmacokinetic properties such as bioavailability and tissue distribution. The presence of this group can also facilitate further derivatization, allowing for the creation of libraries of analogs with tailored biological activities. Researchers are increasingly leveraging such structural diversity to identify compounds with optimized therapeutic profiles, addressing unmet medical needs more effectively.

Current research trends indicate that fluorinated aromatic compounds are becoming increasingly important in medicinal chemistry due to their enhanced binding affinity and selectivity. The fluorine atom's electronic properties, such as its ability to increase metabolic stability and improve receptor binding, make it a highly sought-after substituent in drug design. The compound under discussion embodies these principles, showcasing how strategic incorporation of fluorine can lead to more effective therapeutic interventions.

The potential applications of 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid extend beyond traditional pharmaceutical uses. Its unique structural features make it suitable for exploring novel therapeutic modalities, including targeted drug delivery systems and bioconjugation strategies. By integrating this compound into advanced chemical frameworks, scientists may unlock new possibilities for treating complex diseases with greater precision and efficacy.

As our understanding of molecular interactions continues to evolve, compounds like this one will play an increasingly pivotal role in shaping the future of medicine. The combination of cutting-edge synthetic techniques with sophisticated computational methods allows for the rapid identification and optimization of biologically active molecules. This synergy between chemistry and biology is driving innovation in drug discovery, leading to more effective treatments for a wide range of diseases.

In conclusion, 3-{N-benzyl-1-5-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-2-fluorophenylformamido}propanoic acid (CAS No. 2171880-83-2) represents a significant advancement in pharmaceutical chemistry. Its intricate structure, characterized by functional groups such as the benzyl formamido, fluorenylmethoxycarbonyl, and fluorinated phenyl ring, positions it as a versatile scaffold for developing novel therapeutics. With ongoing research focusing on its biological activity and synthetic optimization, this compound holds great promise for addressing critical unmet medical needs in the future.